Cas no 417726-36-4 ((2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid)

• Product Name: (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid
• CAS No: 417726-36-4
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 927362
• PubChem ID: 24885072
• Update Time: 2025-07-02

(2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,6-dihydro-2H-pyridine-2-carboxylic acid
• (R)-1-(TERT-BUTOXYCARBONYL)-1,2,3,6-TETRAHYDROPYRIDINE-2-CARBOXYLIC ACID
• (S)-N-Boc-1,2,3,6-tetrahydro-2-pyridinecarboxylic acid
• (2S)-1-(tert-butoxycarbonyl)-1,2,3,6-tetrahydropyridine-2-carboxylic acid
• (2S)-1-{[(1,1-dimethylethyl)oxy]carbonyl}-1,2,3,6-tetrahydro-2-pyridinecarboxylic acid
• (S)-Boc-4,5-dehydropipecolic acid
• (S)-Boc-baikiain
• (S)-N-Boc-1,2,3,6-Tetrahydro-2-picolinic acid
• (S)-N-tert-butoxycarbonylbaikiain
• 670286_ALDRICH
• AG-F-48563
• CTK4I5237
• SureCN610128
• (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid
• (S)-N-Boc-1,2,3,6-Tetrahydro-2-picolinic acid
• SCHEMBL610128
• starbld0019051
• 417726-36-4
• SSYLTDCVONDKNS-QMMMGPOBSA-N
• DTXSID00463752
• (S)-N-Boc-1,2,3,6-tetrahydro-2-pyridinecarboxylic acid, >=98.0% (HPLC)
• (S)-1-(tert-butoxycarbonyl)-1,2,3,6-tetrahydropyridine-2-carboxylic acid

• MDL： MFCD09265050
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-7-5-4-6-8(12)9(13)14/h4-5,8H,6-7H2,1-3H3,(H,13,14)/t8-/m0/s1
• InChI Key： SSYLTDCVONDKNS-QMMMGPOBSA-N
• SMILES： O(C(N1CC=CC[C@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Optical Activity: [α]/D -4.0±2.0°, c = 1 in methylene chloride

(2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid

Introduction to (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic Acid (CAS No. 417726-36-4)

(2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 417726-36-4, this compound represents a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a tetrahydropyridine core and a protected carboxyl group, make it a valuable building block for the development of novel therapeutic agents.

The compound's stereochemistry, specifically the (2S) configuration, is of paramount importance in determining its biological activity. Chiral compounds like this one often exhibit distinct pharmacological properties depending on their optical isomers. The tert-butoxy carbonyl (Boc) group serves as an effective protecting group for carboxylic acids, allowing for selective modifications during synthetic pathways while maintaining the integrity of the molecule's functional groups.

In recent years, there has been a growing interest in tetrahydropyridine derivatives due to their diverse biological functions. These compounds have been explored for their potential in treating various diseases, including neurological disorders and cardiovascular conditions. The tetrahydropyridine scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a versatile platform for drug design.

One of the most compelling aspects of (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The tetrahydropyridine core can be incorporated into peptidomimetic structures to enhance their stability and binding affinity to target proteins.

Recent studies have highlighted the importance of (2S)-configured tetrahydropyridine derivatives in the development of drugs that modulate central nervous system (CNS) activity. For instance, compounds with similar structural motifs have been investigated for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The (S)-configuration is particularly favored due to its favorable pharmacokinetic properties and reduced toxicity compared to its (R)-enantiomer.

The synthesis of (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the reduction of a pyridine derivative followed by stereoselective protection and deprotection strategies. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications.

The compound's utility extends beyond its role as an intermediate in drug synthesis. It has also been used in chemical biology studies to probe enzyme mechanisms and identify new therapeutic targets. By incorporating this compound into experimental systems, researchers can gain insights into how specific enzymes function and how they can be modulated by small molecules.

As research continues to uncover new biological functions and therapeutic applications for tetrahydropyridine derivatives, the demand for high-quality intermediates like (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid is expected to grow. Pharmaceutical companies and academic institutions are increasingly investing in the development of innovative synthetic methodologies to produce these compounds efficiently and cost-effectively.

The future directions of research on this compound may include exploring its potential in combination therapies and developing novel delivery systems that enhance its bioavailability. Additionally, computational modeling and machine learning techniques are being leveraged to predict the biological activity of tetrahydropyridine derivatives before they are synthesized in the lab. This approach can significantly reduce the time and resources required for drug discovery.

In conclusion, (2S)-1-[(tert-butoxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid is a multifaceted compound with significant implications in pharmaceutical chemistry and medicinal research. Its unique structural features and stereochemistry make it a valuable tool for drug development, particularly in the areas of peptidomimetics and CNS disorders. As advancements in synthetic chemistry and computational biology continue to evolve, this compound is poised to play an even greater role in the discovery and development of novel therapeutic agents.